Cas no 83-68-1 (1,4-Naphthalenediamine,2-methyl-)
83-68-1 structure
Product Name:1,4-Naphthalenediamine,2-methyl-
1,4-Naphthalenediamine,2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Naphthalenediamine,2-methyl-
- 2-methylnaphthalene-1,4-diamine
- 83-68-1
- 1,4-diamino-2-methylnaphthalene
- UNII-YL68XZ7ZVU
- YL68XZ7ZVU
- 2-Methyl-1,4-diaminonaphthalene
- Vitamin K6
- DTXSID30431565
- 2-Methyl-1,4-naphthalenediamine
- SCHEMBL352532
-
- Inchi: 1S/C11H12N2/c1-7-6-10(12)8-4-2-3-5-9(8)11(7)13/h2-6H,12-13H2,1H3
- InChI Key: BCKLPBBBFNWJHH-UHFFFAOYSA-N
- SMILES: NC1C(C)=CC(=C2C=CC=CC2=1)N
Computed Properties
- Exact Mass: 172.100048391g/mol
- Monoisotopic Mass: 172.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 52Ų
Experimental Properties
- Density: 1.1024 (rough estimate)
- Melting Point: 113.5°C
- Boiling Point: 292.55°C (rough estimate)
- Refractive Index: 1.5738 (estimate)
1,4-Naphthalenediamine,2-methyl- Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
83-68-1 (1,4-Naphthalenediamine,2-methyl-) Related Products
- 2246-44-8(2-methylnaphthalen-1-amine)
- 10546-24-4(3-Methylnaphthalen-2-amine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk